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Compound of Interest

Compound Name: 3-Buten-1-ol

cat. No.: B139374

An In-depth Technical Guide to 3-Buten-1-ol: Molecular Weight and Formula

This guide provides essential information regarding the molecular formula and weight of 3-
Buten-1-ol, a key unsaturated alcohol. The data is presented for researchers, scientists, and
drug development professionals who require accurate chemical and physical properties for
their work.

Core Chemical Identifiers and Properties

3-Buten-1-ol, also known as allylcarbinol, is an organic compound with a terminal double bond
and a primary alcohol functional group. Its chemical structure and properties make it a versatile
intermediate in various chemical syntheses.

Data Presentation

The fundamental molecular properties of 3-Buten-1-ol are summarized in the table below. This
data is critical for stoichiometric calculations, analytical characterization, and experimental

design.
Property Value Source
Molecular Formula C4H80 [L1[2113]14]
Molecular Weight 72.11 g/mol [31141[5]
Linear Formula CH2=CHCH2CH20H [41[5]
CAS Number 627-27-0 [1][5]
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Logical Relationship of Core Properties

The relationship between the common name, molecular formula, and molecular weight is a
fundamental concept in chemistry. The molecular formula is derived from the compound's
structure, and the molecular weight is calculated from this formula using the atomic weights of
the constituent elements.

. o is represented by Molecular Formula is calculated from Molecular Weight
S o) > C4H80 > 72.11 gimol

Click to download full resolution via product page

Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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